Cas no 2679813-11-5 (rac-(3R,4S)-1-acetyl-3,4-dihydroxypyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-1-acetyl-3,4-dihydroxypyrrolidine-3-carboxylic acid
• CAS No: 2679813-11-5
• MF: C₇H₁₁NO₅
• MW: 189.165942430496
• CID: 5644114
• PubChem ID: 165938378
• Update Time: 2025-05-23

rac-(3R,4S)-1-acetyl-3,4-dihydroxypyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28271698
• rac-(3R,4S)-1-acetyl-3,4-dihydroxypyrrolidine-3-carboxylic acid
• 2679813-11-5

• Inchi： 1S/C7H11NO5/c1-4(9)8-2-5(10)7(13,3-8)6(11)12/h5,10,13H,2-3H2,1H3,(H,11,12)/t5-,7+/m1/s1
• InChI Key： TZIDSGZDRWTRSQ-VDTYLAMSSA-N
• SMILES： O[C@@]1(C(=O)O)CN(C(C)=O)C[C@H]1O

Computed Properties

• Exact Mass: 189.06372245g/mol
• Monoisotopic Mass: 189.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 98.1Ų

Additional information on rac-(3R,4S)-1-acetyl-3,4-dihydroxypyrrolidine-3-carboxylic acid

Rac-(3R,4S)-1-Acetyl-3,4-Dihydroxypyrrolidine-3-Carboxylic Acid: A Comprehensive Overview

The compound rac-(3R,4S)-1-acetyl-3,4-dihydroxypyrrolidine-3-carboxylic acid, with CAS No. 2679813-11-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule's structure features a pyrrolidine ring with specific stereochemistry at the 3R and 4S positions, along with an acetyl group and a carboxylic acid moiety. These functional groups contribute to its chemical reactivity and biological activity.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of this compound. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate the exact configuration of the molecule. These findings have been instrumental in understanding how the spatial arrangement of atoms influences its interaction with biological targets.

The synthesis of rac-(3R,4S)-1-acetyl-3,4-dihydroxypyrrolidine-3-carboxylic acid involves a multi-step process that includes both organic and enzymatic reactions. One notable approach involves the use of chiral catalysts to achieve high enantioselectivity during the formation of the pyrrolidine ring. This method has been optimized in recent years to improve yield and purity, making it more feasible for large-scale production.

Biological evaluations of this compound have revealed promising results in various assays. For instance, studies have demonstrated its ability to modulate enzyme activity, particularly in pathways related to neurodegenerative diseases. Preclinical data suggest that it may serve as a lead compound for developing treatments targeting conditions such as Alzheimer's disease or Parkinson's disease.

In addition to its therapeutic potential, rac-(3R,4S)-1-acetyl-3,4-dihydroxypyrrolidine-3-carboxylic acid has shown interesting properties in chemical catalysis. Its ability to act as a chiral auxiliary in asymmetric synthesis has been explored in recent research, offering new avenues for constructing complex molecules with high enantiomeric excess.

Looking ahead, ongoing research is focused on further understanding the pharmacokinetics and toxicity profile of this compound. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications.